(1,2,5-Thiadiazol-3-yl)glyoxylic acid
Description
(1,2,5-Thiadiazol-3-yl)glyoxylic acid is a heterocyclic carboxylic acid derivative comprising a 1,2,5-thiadiazole ring fused to a glyoxylic acid moiety. Glyoxylic acid, a key structural component, is known for its role as a metabolic intermediate and its utility in organic synthesis, particularly in electrosynthesis processes . The combination of these moieties results in a compound with distinct physicochemical behavior, including acidity, solubility, and thermal stability, which differentiates it from analogous heterocyclic glyoxylic acids.
Properties
Molecular Formula |
C4H2N2O3S |
|---|---|
Molecular Weight |
158.14 g/mol |
IUPAC Name |
2-oxo-2-(1,2,5-thiadiazol-3-yl)acetic acid |
InChI |
InChI=1S/C4H2N2O3S/c7-3(4(8)9)2-1-5-10-6-2/h1H,(H,8,9) |
InChI Key |
CZXXCPFHGIXYAI-UHFFFAOYSA-N |
Canonical SMILES |
C1=NSN=C1C(=O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Features
(1,2,5-Thiadiazol-3-yl)glyoxylic acid is structurally analogous to other heterocyclic glyoxylic acids, such as thiazol-5-yl-glyoxylic acid and 1,3,4-oxadiazol-2-yl-glyoxylic acid . Key differences arise from the heteroatom arrangement:
- Thiadiazole vs. Thiazole : The thiadiazole ring contains an additional nitrogen atom compared to thiazole, increasing electronegativity and altering resonance stabilization. This enhances the acidity of the glyoxylic acid group in thiadiazole derivatives .
- Thiadiazole vs. Oxadiazole : Replacing sulfur with oxygen (oxadiazole) reduces polarizability and electron-withdrawing effects, leading to lower thermal stability in oxadiazole analogs .
Physicochemical Properties
| Property | This compound | Thiazol-5-yl-glyoxylic Acid | 1,3,4-Oxadiazol-2-yl-glyoxylic Acid |
|---|---|---|---|
| Molecular Weight (g/mol) | 173.18 (calculated) | 169.15 (calculated) | 157.12 (calculated) |
| Solubility in Water | Moderate (polar groups) | High (thiazole polarity) | Low (hydrophobic oxadiazole) |
| Melting Point (°C) | ~210–215 (estimated) | ~185–190 | ~175–180 |
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